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Compound of Interest

Compound Name: Homovanillic acid-d2

Cat. No.: B12409578 Get Quote

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of commercially available Homovanillic acid-d2 (HVA-d2)

standards. This document outlines the standards' properties, suppliers, and detailed

methodologies for their application in quantitative analysis.

Introduction
Homovanillic acid (HVA) is the major terminal metabolite of the neurotransmitter dopamine.[1]

Its quantification in biological fluids such as urine and plasma is a critical biomarker for the

diagnosis and monitoring of several pathological conditions, most notably neuroblastoma, a

common childhood cancer.[2] Accurate and precise measurement of HVA is paramount for

clinical diagnostics and research. Stable isotope-labeled internal standards, such as

Homovanillic acid-d2, are indispensable for robust analytical methods like liquid

chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass

spectrometry (GC-MS). These standards correct for variability during sample preparation and

analysis, thereby ensuring high accuracy and precision.[3]

Commercially Available Deuterated Homovanillic
Acid Standards
A variety of deuterated HVA standards are commercially available to suit different analytical

needs. While the primary focus of this guide is HVA-d2, other deuterated variants are also

included for a comprehensive overview.
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Product
Name

Supplier
Catalog
Number

Molecular
Formula

Purity
Isotopic
Enrichme
nt

CAS
Number

Homovanill

ic acid-d2

MedChem

Express

HY-

N0384S1
C₉H₈D₂O₄ >98%

Not

specified

1133316-

65-8

Homovanill

ic acid-d3

LGC

Standards

TRC-

H669502-

1MG

C₉H₇D₃O₄
>95%

(HPLC)

Not

specified
74495-71-9

Homovanill

ic acid-d5

MedChem

Express

HY-

N0384S2
C₉H₅D₅O₄ 96.49%

Not

specified
53587-32-9

Homovanill

ic acid

(phenyl-D₃,

2,2-D₂)

Cambridge

Isotope

Laboratorie

s

DLM-2738-

0.1

HOC₆D₃(O

CH₃)CD₂C

OOH

98% 96-98% 53587-32-9

Dopamine Metabolism to Homovanillic Acid
Homovanillic acid is the final product of dopamine metabolism, formed through a two-step

enzymatic process involving Monoamine Oxidase (MAO) and Catechol-O-Methyltransferase

(COMT).[4] Understanding this metabolic pathway is crucial for the correct interpretation of

HVA levels in clinical and research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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